Cas no 752252-75-8 (Daphnilongeranine C; 6'-Ester with #JFB06-M)

• Product Name: Daphnilongeranine C; 6'-Ester with #JFB06-M
• CAS No: 752252-75-8
• MF: C₃₈H₄₉NO₁₂
• MW: 711.795172452927
• CID: 6672252
• Update Time: 2024-03-02

Daphnilongeranine C; 6'-Ester with #JFB06-M Chemical and Physical Properties

Names and Identifiers

• Daphcalycinosidine C
• Daphnilongeranine C; 6'-Ester with #JFB06-M

• Inchi： 1S/C38H49NO12/c1-16-11-39-12-19-6-3-17-4-8-21-23(10-38(28(17)21)32(44)22(16)9-26(39)37(19,38)2)34(47)48-15-25-29(41)30(42)31(43)36(50-25)51-35-27-18(13-40)5-7-20(27)24(14-49-35)33(45)46/h5,14,16,19-23,25-27,29-31,35-36,40-43H,3-4,6-13,15H2,1-2H3,(H,45,46)
• InChI Key： BGFSQHCTVLDZEX-UHFFFAOYSA-N
• SMILES： CC1C2CC3N(CC4C3(C3(C5C(C(C(OCC6C(O)C(O)C(O)C(OC7C8C(CC=C8CO)C(C(=O)O)=CO7)O6)=O)C3)CCC=5CC4)C2=O)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• XLogP3: -0.182

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids Yuzurimine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yuzurimine-type alkaloids